Cas no 1037154-23-6 (2-[(2,4-Dimethylphenyl)sulfonyl]acetic acid ethyl ester)

• Product Name: 2-[(2,4-Dimethylphenyl)sulfonyl]acetic acid ethyl ester
• CAS No: 1037154-23-6
• MF: C₁₂H₁₆O₄S
• MW: 256.318042755127
• CID: 69734
• PubChem ID: 28940049
• Update Time: 2025-04-18

2-[(2,4-Dimethylphenyl)sulfonyl]acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-[(2,4-Dimethylphenyl)sulfonyl]acetic acid ethyl ester
• ethyl 2-(2,4-dimethylphenyl)sulfonylacetate
• 1037154-23-6
• FT-0765865
• DTXSID60651830
• Ethyl (2,4-dimethylbenzene-1-sulfonyl)acetate

• Inchi： 1S/C12H16O4S/c1-4-16-12(13)8-17(14,15)11-6-5-9(2)7-10(11)3/h5-7H,4,8H2,1-3H3
• InChI Key： PXDYINAQCQIUDH-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)(C1C=CC(C)=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 256.07693016g/mol
• Monoisotopic Mass: 256.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.182
• Boiling Point: 408.529 °C at 760 mmHg
• Flash Point: 200.872 °C
• PSA: 68.82000
• LogP: 2.72100